3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate

• IUPAC Name: (3,4-dimethylphenyl) 2-(4-chloro-2-oxo-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C17H14ClNO3S/c1-10-6-7-12(8-11(10)2)22-15(20)9-19-16-13(18)4-3-5-14(16)23-17(19)21/h3-8H,9H2,1-2H3
• InChI Key: RBAOJOXGMYPDOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(=O)CN2C3=C(C=CC=C3Cl)SC2=O)C
• Molecular Formula: C17H14ClNO3S
• Molecular Weight: 347.8 g/mol

Description

3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate, also known as DMBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMBA has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate exerts its biological activity through the inhibition of various enzymes and proteins involved in cellular processes such as cell proliferation, apoptosis, and inflammation. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, DNA damage, and apoptosis. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to induce the production of reactive oxygen species (ROS), which can cause oxidative damage to cellular components such as DNA, proteins, and lipids. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been shown to induce DNA damage, which can lead to mutations and the development of cancer. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been shown to induce apoptosis, a programmed cell death mechanism that is important for the maintenance of cellular homeostasis.

Advantages and Limitations for Lab Experiments

3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has several advantages for lab experiments, including its ease of synthesis and availability. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate is also relatively stable and can be stored for long periods without significant degradation. However, 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate also has some limitations for lab experiments, including its potential toxicity and the need for proper safety precautions when handling the compound. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate can also be difficult to work with due to its insolubility in water and many organic solvents.

Future Directions

There are several future directions for research on 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate, including the development of more effective synthesis methods, the identification of novel targets for 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate's biological activity, and the development of 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate-based therapeutics for various diseases. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate's potential applications in the field of medicinal chemistry and drug discovery make it an exciting area of research for future studies.

Synthesis Methods

3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate can be synthesized through a multi-step reaction process starting from 3,4-dimethylphenol. The first step involves the conversion of 3,4-dimethylphenol to 3,4-dimethylphenylacetic acid through a Friedel-Crafts acylation reaction. The second step involves the conversion of 3,4-dimethylphenylacetic acid to 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate through a cyclization reaction in the presence of thionyl chloride and 2-aminobenzothiazole.

Scientific Research Applications

3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. 3,4-dimethylphenyl (4-chloro-2-oxo-1,3-benzothiazol-3(2H)-yl)acetate has also been studied as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.